Cas no 18409-20-6 ((2E,4E)-2,4-Octadien-1-ol)
(2E,4E)-2,4-Octadien-1-ol is a conjugated dienol characterized by its distinct (E,E)-configuration at the 2- and 4-positions. This unsaturated alcohol serves as a versatile intermediate in organic synthesis, particularly in the production of flavor and fragrance compounds due to its reactivity in Diels-Alder and conjugate addition reactions. Its structural features, including the terminal hydroxyl group and conjugated double bonds, make it valuable for constructing complex molecular frameworks. The compound exhibits moderate stability under standard conditions but requires storage under inert atmospheres to prevent oxidation. Its defined stereochemistry ensures consistent performance in stereoselective transformations, making it a reliable choice for fine chemical applications.
(2E,4E)-2,4-Octadien-1-ol structure
Product Name:(2E,4E)-2,4-Octadien-1-ol
CAS No:18409-20-6
MF:C8H14O
MW:126.196162700653
MDL:MFCD00014050
CID:179040
PubChem ID:6436488
Update Time:2025-10-14
(2E,4E)-2,4-Octadien-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (2E,4E)-Octa-2,4-dien-1-ol
- (E,E)-2,4-OCTADIEN-1-OL
- 2,4-Octadien-1-ol,(2E,4E)-
- EINECS 242-290-3
- octa-2,4-dien-1-ol
- octa-2t,4t-dien-1-ol
- trans-2,4-octadien-1-ol
- trans-2,4-Octadienol
- FEMA 3956
- 2,4-OCTADIEN-1-OL
- (2E,4E)-octa-2,4-dienol
- (2E,4E)-2,4-Octadien-1-ol
- TRANS-2,TRANS-4-OCTADIENOL
- 2,4-Octadien-1-ol, (2E,4E)-
- 69668-94-6
- (E,E)-2,4-OCTADIEN-1-OL [FHFI]
- DTXSID60885037
- CHEBI:138748
- CS-0186043
- SCHEMBL295289
- AKOS015950887
- EN300-7397137
- EN300-1851536
- A880795
- 049Z2Y4D1U
- NS00052091
- FEMA NO. 3956
- 18409-20-6
- Q27247633
- 56904-85-9
- DS-2827
- UNII-049Z2Y4D1U
- 2,4-Octadien-1-ol, (2E,4Z)-
- 2,4-OCTADIEN-1-OL, TRANS,TRANS-
- 2,4-Octadien-1-ol, (E,E)-
- LMBAOEUOOJDUBP-YTXTXJHMSA-N
- DB-310218
- DTXCID80909688
- (2Z,4Z)-octa-2,4-dien-1-ol
-
- MDL： MFCD00014050
- Inchi： 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h4-7,9H,2-3,8H2,1H3/b5-4+,7-6+
- InChI Key： LMBAOEUOOJDUBP-YTXTXJHMSA-N
- SMILES： OC/C=C/C=C/CCC
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 92.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 0.868
- Boiling Point: 198 ºC
- Flash Point: 80 ºC
- Refractive Index: 1.472
- PSA: 20.23000
- LogP: 1.89120
- FEMA: 3956 | (E,E)-2,4-OCTADIEN-1-OL
(2E,4E)-2,4-Octadien-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ401-5g |
(2E,4E)-2,4-Octadien-1-ol |
18409-20-6 | 93+% | 5g |
372.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ401-1g |
(2E,4E)-2,4-Octadien-1-ol |
18409-20-6 | 93+% | 1g |
126.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DQ401-200mg |
(2E,4E)-2,4-Octadien-1-ol |
18409-20-6 | 93+% | 200mg |
55.0CNY | 2021-08-04 | |
| TRC | O273140-1g |
(2E,4E)-2,4-Octadien-1-ol |
18409-20-6 | 1g |
$ 75.00 | 2022-06-03 | ||
| TRC | O273140-2.5g |
(2E,4E)-2,4-Octadien-1-ol |
18409-20-6 | 2.5g |
$ 145.00 | 2022-06-03 | ||
| TRC | O273140-5g |
(2E,4E)-2,4-Octadien-1-ol |
18409-20-6 | 5g |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O51380-5g |
(2E,4E)-Octa-2,4-dien-1-ol |
18409-20-6 | 5g |
¥532.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O51380-1g |
(2E,4E)-Octa-2,4-dien-1-ol |
18409-20-6 | 1g |
¥172.0 | 2021-09-08 | ||
| eNovation Chemicals LLC | D508627-1g |
(2E,4E)-Octa-2,4-dien-1-ol |
18409-20-6 | 95% | 1g |
$215 | 2024-05-24 | |
| eNovation Chemicals LLC | D508627-5g |
(2E,4E)-Octa-2,4-dien-1-ol |
18409-20-6 | 95% | 5g |
$300 | 2024-05-24 |
(2E,4E)-2,4-Octadien-1-ol Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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